Cas no 2225177-40-0 (3-Bromo-4-(methoxymethyl)phenylboronic acid)

• Product Name: 3-Bromo-4-(methoxymethyl)phenylboronic acid
• CAS No: 2225177-40-0
• MF: C₈H₁₀BBrO₃
• MW: 244.88
• CID: 5142340
• PubChem ID: 133634874
• Update Time: 2024-11-05

3-Bromo-4-(methoxymethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(methoxymethyl)phenylboronic acid
• 2225177-40-0
• (3-Bromo-4-(methoxymethyl)phenyl)boronic acid

• Inchi： 1S/C8H10BBrO3/c1-13-5-6-2-3-7(9(11)12)4-8(6)10/h2-4,11-12H,5H2,1H3
• InChI Key： HDDOPFSISYOXQF-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(COC)C(Br)=C1

Computed Properties

• Exact Mass: 243.99064g/mol
• Monoisotopic Mass: 243.99064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų